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Compound of Interest

Compound Name: Bromomethylbutadiene

Cat. No.: B15358029

CAS Number: 23691-13-6

This technical guide provides a summary of the available information on 2-(bromomethyl)buta-
1,3-diene, a reactive diene used as a synthetic intermediate in the chemical and
pharmaceutical industries.[1] Due to the limited publicly available data, this document focuses
on the chemical properties, synthesis, and known applications of the compound. Information
regarding its biological activity and specific roles in drug development is not extensively
available in the current literature.

Chemical and Physical Properties

2-(Bromomethyl)buta-1,3-diene is a derivative of butadiene with a bromomethyl group at the 2-
position, which significantly enhances its reactivity as a chemical building block.[1]
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Property Value Source
Molecular Formula CsH7Br [2]
Molecular Weight 147.01 g/mol [2]

Colorless gas (likely under
Appearance standard conditions, though [1]

often handled in solution)

Boiling Point 82-83 °C at 200 hPa [3]
Density 1.29 g/mL at 20 °C [3]
SMILES C=C(CBr)C=C [2]

1S/C5H7Br/c1-3-5(2)4-
InChl 2]
6/h3H,1-2,4H2

Synthesis Protocols

Two primary synthetic routes for 2-(bromomethyl)buta-1,3-diene have been identified in the
literature.

Synthesis from Isoprene

A common method involves the bromination of isoprene to form an intermediate, 1,4-dibromo-
2-methyl-2-butene, which is then converted to 2-(bromomethyl)buta-1,3-diene.[4]

Experimental Protocol:

Step 1: Synthesis of 1,4-dibromo-2-methyl-2-butene

In a reaction vessel equipped with a stirrer and a cooling bath, place isoprene.

Cool the isoprene in a dry ice/acetone bath to maintain a temperature below -20 °C.

Slowly add bromine dropwise to the cooled isoprene.

The reaction is typically carried out to completion, yielding 1,4-dibromo-2-methyl-2-butene in
high yield (reported as 100%).[4]
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Step 2: Synthesis of 2-(bromomethyl)buta-1,3-diene

e To the 1,4-dibromo-2-methyl-2-butene intermediate, add 1,3-dimethyl-3,4,5,6-tetrahydro-
2(1H)-pyrimidinone (DMPU).

e The reaction mixture is then subjected to a vacuum to collect the 2-(bromomethyl)buta-1,3-

( Bromine (Br2) )

Bromination
(<-20°C)

diene product.[4]

Elimination

( )

Click to download full resolution via product page

Synthesis of 2-(bromomethyl)buta-1,3-diene from Isoprene.

General Two-Step Synthesis for 2-Substituted 1,3-
Butadienes

A more general method for synthesizing 2-substituted 1,3-butadienes can be adapted for the
preparation of 2-(bromomethyl)buta-1,3-diene. This method starts with the commercially
available 1,4-dibromo-2-butene.[5]

Experimental Protocol:

Step 1: SN2' Substitution
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To a cooled (-10 °C) mixture of copper(l) iodide (Cul) and 1,4-dibromo-2-butene in diethyl
ether, a suitable Grignard reagent is added dropwise. For the synthesis of the parent
compound, this step would be modified.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction is quenched with a saturated ammonium chloride solution.

The aqueous phase is extracted with ether, and the combined organic layers are washed
with brine, dried over magnesium sulfate, and concentrated.

Step 2: Dehydrohalogenation

The crude product from Step 1 is dissolved in a suitable solvent such as dichloromethane.

A base, such as 1,8-Diazabicyclo[5.4.0]lundec-7-ene (DBU), is added to the solution.

The mixture is heated to reflux, and the reaction is monitored for completion.

After cooling, the mixture is washed with dilute acid (e.g., 10% HCI), and the aqueous phase
is extracted with the organic solvent.

The combined organic layers are dried and concentrated to yield the 2-substituted 1,3-
butadiene.[5]

Reactivity and Applications

2-(Bromomethyl)buta-1,3-diene is a versatile intermediate for the synthesis of more complex

molecules due to its reactive diene system and the presence of a labile bromide.[1]

Pharmaceutical and Agrochemical Synthesis: It serves as a building block for creating novel
molecules with potential therapeutic or pesticidal applications.[1]

Functionalized Diene Synthesis: The bromomethyl group can be readily displaced by
nucleophiles to introduce a variety of functional groups at the 2-position. For example, it can
be reacted with sodium ethoxide to produce 2-ethoxymethyl-1,3-butadiene or with amines to
yield N,N-dialkylamino derivatives.[4]
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e Polymer and Materials Science: This compound is also utilized as a precursor in the
production of specialty polymers and advanced materials.[1]

(2—(Bromomethyl)buta—1,3—diene)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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